Cas no 1248550-79-9 (1-Acetyl-3-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-Acetyl-3-methylpyrrolidine-2-carboxylic acid
• CAS No: 1248550-79-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1083135
• PubChem ID: 59791665
• Update Time: 2025-04-20

1-Acetyl-3-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-methylpyrrolidine-2-carboxylic acid
• 1-Acetyl-3-methylproline
• 1248550-79-9
• DB-363209
• CS-0283305
• SCHEMBL13677158
• EN300-135032

• Inchi： 1S/C8H13NO3/c1-5-3-4-9(6(2)10)7(5)8(11)12/h5,7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： LELIJYFLPHKABC-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CCN1C(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų